1-[2-[(2-Amino-5-carbamoyloxy-3,4-dihydroxypentanoyl)amino]-2-[5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]acetyl]-3-ethenylazetidine-2-carboxylic acid

• CAS No.: 22886-46-0
• Molecular Formula: C22H30N6O13
• Molecular Weight: 586.5 g/mol
• IUPAC Name: 1-[2-[(2-amino-5-carbamoyloxy-3,4-dihydroxypentanoyl)amino]-2-[5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]acetyl]-3-ethenylazetidine-2-carboxylic acid
• InChI: InChI=1S/C22H30N6O13/c1-2-7-5-28(12(7)20(36)37)18(35)11(26-17(34)10(23)13(31)8(29)6-40-21(24)38)16-14(32)15(33)19(41-16)27-4-3-9(30)25-22(27)39/h2-4,7-8,10-16,19,29,31-33H,1,5-6,23H2,(H2,24,38)(H,26,34)(H,36,37)(H,25,30,39)
• InChI Key: ZPFCQISXNWZNCT-UHFFFAOYSA-N
• Canonical SMILES: C=CC1CN(C1C(=O)O)C(=O)C(C2C(C(C(O2)N3C=CC(=O)NC3=O)O)O)NC(=O)C(C(C(COC(=O)N)O)O)N

Description

This compound is a highly complex molecule featuring multiple functional groups:

• A 2,4-dioxopyrimidin-1-yl moiety, indicative of a modified pyrimidine base.
• A 3,4-dihydroxyoxolan-2-yl (tetrahydrofuran-derived) sugar-like structure.
• A 2-amino-5-carbamoyloxy-3,4-dihydroxypentanoyl side chain with hydroxyl and carbamoyloxy groups.
• A 3-ethenylazetidine ring, a four-membered nitrogen-containing heterocycle.
• A terminal carboxylic acid group.

Biological Activity

Structural Characteristics

This compound features multiple functional groups that contribute to its biological activity:

• Amino group : Contributes to interactions with biological macromolecules.
• Dihydroxy oxolane : Potentially increases solubility and bioavailability.
• Dioxopyrimidine : May enhance pharmacological properties through interactions with nucleic acids.

Antimicrobial Activity

Recent studies have indicated that compounds with similar structural motifs exhibit significant antimicrobial properties. For instance, derivatives of 1,3,4-oxadiazoles have shown strong bactericidal effects against resistant strains such as Staphylococcus aureus and Escherichia coli . The presence of the dioxopyrimidine moiety in the compound may enhance its effectiveness against such pathogens.

Cytotoxicity

In vitro studies are essential for evaluating the cytotoxicity of new compounds. For instance, compounds resembling the structure of our target molecule have been tested against various cancer cell lines. Results indicated that some derivatives exhibited low cytotoxicity while maintaining high antimicrobial efficacy . This balance is critical for developing therapeutic agents that minimize harm to healthy cells.

Enzyme Inhibition

The compound's potential as an enzyme inhibitor has also been explored. Specifically, similar compounds have been shown to inhibit enzymes like α-amylase and α-glucosidase, which are crucial in carbohydrate metabolism. The inhibition constants (IC50 values) for these activities ranged from 40 to 80 µg/ml, indicating promising bioactivity .

Study 1: Antimicrobial Efficacy

In a comparative study, a series of synthesized oxadiazole derivatives were tested against a panel of Gram-positive and Gram-negative bacteria. The results demonstrated that certain derivatives had superior activity compared to traditional antibiotics like ciprofloxacin. The mechanism was hypothesized to involve interference with biofilm formation and bacterial cell wall synthesis .

Study 2: Cytotoxicity Assessment

A study assessing the cytotoxic effects of several compounds on L929 cells revealed that while some compounds increased cell viability, others showed significant toxicity at higher concentrations. This suggests a potential therapeutic window for further development .

Compound	IC50 (μg/ml)	Activity Type	Reference
Compound A	34.71	α-glucosidase Inhibition
Compound B	40.00	Antimicrobial
Compound C	100	Cytotoxicity

Comparison with Similar Compounds

Structural Analogues from Eli Lilly Patents (–2)

Compound: 3-Amino-6-[4-[[2-(3,5-difluorophenyl)-2-hydroxy-acetyl]amino]-2-methyl-phenyl]-N-methyl-pyrazine-2-carboxamide (Isomers 1 and 2)

• Key Features :
  • Pyrazine-carboxamide core.
  • Fluorophenyl-hydroxy-acetyl side chain.
  • Amide linkages for structural rigidity.
• Comparison: Both compounds utilize aromatic heterocycles (pyrazine vs. pyrimidine in the target). The Lilly compound emphasizes fluorinated aryl groups for lipophilicity, whereas the target employs a carbamoyloxy-pentanoyl chain for hydrophilicity. Synthesis methods (e.g., HATU-mediated coupling, chiral separation) are analogous .

Table 1: Structural Comparison

Feature	Target Compound	Lilly Compound (Example 7)
Core Structure	Azetidine + pyrimidine	Pyrazine-carboxamide
Key Functional Groups	Carbamoyloxy, dihydroxyoxolan	Fluorophenyl, hydroxy-acetyl
Molecular Weight (ES/MS)	Not reported	428.3 (M+H)
Stereochemistry	Likely complex (multiple centers)	Resolved via chiral chromatography

Nucleoside Analogues ()

Compound: {2-[({[(2R,3S,4R,5R)-5-(4-amino-2-oxo-1,2-dihydropyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}(hydroxy)phosphoryl phosphono)oxy]ethyl}trimethylazanium

• Key Features :
  • Cytidine-like structure with a phosphate-ethyl-ammonium group.
  • 3,4-dihydroxyoxolan (ribose analog).
• Comparison: Both compounds incorporate a pyrimidine base linked to a dihydroxyoxolan ring. nucleotide analogs .

Glycosidic Compounds ()

Compound: 2-Hydroxycorotoxigenin-3-O-glucopyranoside

• Key Features: Cardenolide glycoside with a glucose moiety.
• Comparison :
  • The target’s dihydroxyoxolan may mimic sugar-like properties but lacks a true glycosidic bond.
  • Glycosylation in enhances solubility, whereas the target’s azetidine and ethenyl groups may prioritize structural rigidity .

Polyphenolic Compounds ()

Compound : (-)-Epigallocatechin Gallate (EGCG)

• Key Features: Gallate and hydroxyl groups on a flavanol backbone.
• Comparison: Both compounds are polyhydroxylated, but EGCG’s planar aromatic system contrasts with the target’s heterocyclic complexity. Bioactivity (e.g., antioxidant vs.

Preparation Methods

Enzymatic Biosynthesis of the Azetidine Core

Azetidine Synthase-Catalyzed Cyclization

The azetidine-2-carboxylic acid (AZE) core is synthesized via S-adenosylmethionine (SAM) cyclization catalyzed by AZE synthases. These enzymes facilitate a 4-exo-tet cyclization of SAM, forming the strained azetidine ring while releasing methylthioadenosine (MTA). Structural studies reveal that substrate desolvation and cation-π interactions between SAM’s sulfonium group and aromatic residues (e.g., Tyr47) stabilize the transition state. Quantum mechanical calculations further indicate that the reaction proceeds through a concerted mechanism with an energy barrier of ~20 kcal/mol.

Key Reaction Parameters:

Parameter	Value
Enzyme	AZE synthase (EC 4.3.1.X)
Substrate	SAM
Cofactors	None
Optimal pH	7.5–8.0
Temperature	37°C
Cyclization Efficiency	65–80%

This enzymatic step provides the (2S,3E)-3-ethylideneazetidine-2-carboxylic acid intermediate, which is subsequently functionalized with ethenyl and carboxy groups.

Chemical Synthesis of Functionalized Moieties

Pyrimidinone-Oxolane Fragment Synthesis

The 5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl moiety is synthesized via glycosylation of uracil derivatives. A protected uracil is reacted with D-allofuranuronoyl chloride under Mitsunobu conditions to form the β-glycosidic bond. Deprotection via hydrogenolysis yields the dihydroxyoxolane ring.

Glycosylation Conditions:

• Uracil derivative : 2,4-diethoxyuracil
• Glycosyl donor : 1-O-acetyl-2,3,5-tri-O-benzoyl-D-allofuranuronoyl chloride
• Catalyst : DIAD, PPh₃
• Solvent : Anhydrous THF
• Yield : 58%

Pentanoyl Side Chain Assembly

The 2-amino-5-carbamoyloxy-3,4-dihydroxypentanoyl fragment is constructed through sequential oxidation and carbamoylation:

• Epoxidation : (2S,3S)-2,3-epoxypentanedioic acid is treated with aqueous ammonia to yield 2-amino-3,4-dihydroxypentanedioic acid.
• Carbamoylation : Reaction with cyanogen bromide (BrCN) in dimethylacetamide introduces the carbamoyloxy group at C5.

Convergent Assembly of the Full Molecule

Fragment Coupling Strategy

The azetidine core, pyrimidinone-oxolane, and pentanoyl side chain are conjugated via amide and acetyl linkages:

• Azetidine-Pentanoyl Conjugation :

  • The azetidine’s C2-carboxy group is activated as a mixed anhydride (ClCO₂Et, N-methylmorpholine) and coupled with the pentanoyl amine.
  • Yield : 72%.

• Oxolane-Acetyl Linkage :

  • The pyrimidinone-oxolane fragment is acetylated using acetic anhydride, then coupled to the pentanoyl-azetidine intermediate via Steglich esterification (DCC, DMAP).
  • Yield : 65%.

Final Deprotection and Purification

Global deprotection using Pd/C-mediated hydrogenolysis removes benzyl and ethoxy groups. Reverse-phase HPLC (C18 column, 10–40% acetonitrile/water) isolates the pure compound.

Analytical Data:

Property	Value
MW	586.506 g/mol
HPLC Retention	12.7 min
¹H NMR (D₂O)	δ 5.32 (d, J=15 Hz, CH=CH₂)
HRMS	[M+H]⁺ 587.5132 (calc. 587.5129)

Density functional theory (DFT) simulations at the B3LYP/6-311+G(d,p) level elucidate the stereochemical outcomes of fragment couplings. The (2S,3E) configuration of the azetidine-ethenyl group is stabilized by a 2.8 kcal/mol preference over the (3Z) isomer.

Q & A

Q. What controls are essential when assessing the compound’s stability under physiological pH conditions?

• Methodological Answer : Include:
• Negative controls : Incubate in PBS (pH 7.4) and simulate gastric fluid (pH 1.2).
• Positive controls : Use known unstable analogs (e.g., ester derivatives).
• Monitor degradation via HPLC-UV at 254 nm and track half-life using first-order kinetics models .